Cas no 21393-59-9 (Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, hydrogen (1:2), (OC-6-21)-)

• Product Name: Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, hydrogen (1:2), (OC-6-21)-
• CAS No: 21393-59-9
• MF: C₁₀H₁₄FeN₂O₈
• MW: 346.071764469147
• CID: 285401
• PubChem ID: 88882
• Update Time: 2025-04-19

Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, hydrogen (1:2), (OC-6-21)- Chemical and Physical Properties

Names and Identifiers

• Ferrate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, hydrogen (1:2), (OC-6-21)-
• 2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate,hydron,iron(2+)
• Dihydrogen ((N,N'-ethylenebis(N-(carboxymethyl)glycinato))(4-)-N,N',O,O',ON,ON')ferrate(2-)
• Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappaO)methyl)glycinato-kappaN,kappaO))(4-))-, dihydrogen, (OC-6-21)-
• Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-((carboxy-kappaO)methyl)glycinato-kappaN,kappaO))(4-))-, hydrogen (1:2), (OC-6-21)-
• Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-(carboxymet
• Iron(II) EDTA complex
• Iron(II): EDTA
• Iron-EDTA
• edta iron
• FETRILON
• MONOFERROUS EDETATE
• FERROUS ETHYLENEDIAMINETETRAACETATE
• EINECS 244-356-7
• Ferrate(2-), ((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(4-)-N,N',O,O',O(sup N), O(sup N'))-, dihydrogen, (OC-6-21)-
• DIHYDROGEN (ETHYLENEDIAMINETETRAACETATO(4-))FERRATE(2-)
• UNII-WW6E870I2B
• ferrous edta
• IRON(II) EDTA
• iron(ii) ethylenediaminetetraacetate
• WW6E870I2B
• Ferrate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, dihydrogen, (OC-6-21)-
• FERRATE(2-), ((N,N'-1,2-ETHANEDIYLBIS(N-((CARBOXY-.KAPPA.O)METHYL)GLYCINATO-.KAPPA.N,.KAPPA.O))(4-))-, HYDROGEN (1:2), (OC-6-21)-
• (DIHYDROGEN (ETHYLENEDINITRILO)TETRAACETATO)IRON
• 21393-59-9
• iron ethylenediaminetetraacetate

• Inchi： 1S/C10H16N2O8.Fe/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2/p-2
• InChI Key： JVXHQHGWBAHSSF-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.[H+].[H+]

Computed Properties

• Exact Mass: 346.01
• Monoisotopic Mass: 346.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2